Cas no 69169-56-8 (2-Butenoic acid, 3-bromo-, (2E)-)

• Product Name: 2-Butenoic acid, 3-bromo-, (2E)-
• CAS No: 69169-56-8
• MF: C₄H₅BrO₂
• MW: 164.985300779343
• CID: 1733715
• PubChem ID: 12471976
• Update Time: 2025-04-21

2-Butenoic acid, 3-bromo-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-bromo-, (2E)-
• (E)-3-bromobut-2-enoic acid
• SCHEMBL6576455
• G80883
• (E)-3-Bromo-2-butenoic Acid
• 69169-56-8

• Inchi： 1S/C4H5BrO2/c1-3(5)2-4(6)7/h2H,1H3,(H,6,7)/b3-2+
• InChI Key： JFQJADVATLPJRF-NSCUHMNNSA-N
• SMILES： Br/C(=C/C(=O)O)/C

Computed Properties

• Exact Mass: 163.94729g/mol
• Monoisotopic Mass: 163.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų